B1577485 cyclo[Ala-Gly-Cys(1)-Ser-Cys(2)-Lys-Ser-Lys-Val-Cys(3)-Tyr-Arg-Asn-Gly-Ile-Pro-Cys(1)-Gly-Glu-Ser-Cys(2)-Val-Phe-aIle-Pro-Cys(3)-Ile-Thr-Ser-Val]

cyclo[Ala-Gly-Cys(1)-Ser-Cys(2)-Lys-Ser-Lys-Val-Cys(3)-Tyr-Arg-Asn-Gly-Ile-Pro-Cys(1)-Gly-Glu-Ser-Cys(2)-Val-Phe-aIle-Pro-Cys(3)-Ile-Thr-Ser-Val]

Cat. No. B1577485
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

cyclo[Ala-Gly-Cys(1)-Ser-Cys(2)-Lys-Ser-Lys-Val-Cys(3)-Tyr-Arg-Asn-Gly-Ile-Pro-Cys(1)-Gly-Glu-Ser-Cys(2)-Val-Phe-aIle-Pro-Cys(3)-Ile-Thr-Ser-Val] is a natural product found in Palicourea condensata and Chassalia parvifolia with data available.

Scientific Research Applications

Sequence Analysis and Protein Structure

The sequence Cyclo[Ala-Gly-Cys(1)-Ser-Cys(2)-Lys-Ser-Lys-Val-Cys(3)-Tyr-Arg-Asn-Gly-Ile-Pro-Cys(1)-Gly-Glu-Ser-Cys(2)-Val-Phe-aIle-Pro-Cys(3)-Ile-Thr-Ser-Val] shares similarities with sequences found in various biological proteins. For instance, human chorionic gonadotropin, a hormone, has a sequence with amino acids like Cys, Ser, and Lys (Morgan, Birken, & Canfield, 1975). These amino acids are crucial in the structure and function of proteins.

Enzymatic Functions

The sequence is relevant to enzymes like adenylate kinase, found in porcine muscle, which includes amino acids like Ser, Gly, and Cys (Heil, Müller, Noda, Pinder, Schirmer, Schirmer, & von Zabern, 1974). Such enzymes are essential for cellular energy transfer.

Tumor Research

Human tumor-derived angiogenin, significant in tumor angiogenesis, also contains amino acids present in the cyclo sequence. This points to potential applications in cancer research and treatment (Strydom, Fett, Lobb, Alderman, Bethune, Riordan, & Vallee, 1985).

Photosynthesis and Plant Biology

In the context of photosynthesis, sequences with similar amino acids are found in proteins like B-phycoerythrin from Porphyridium cruentum, suggesting relevance in plant biology and photosynthesis studies (Lundell, Glazer, Delange, & Brown, 1984).

Evolutionary Biology

The study of ferredoxins from various organisms, such as Sulfolobus acidocaldarius, features amino acid sequences similar to the cyclo sequence. This highlights the sequence's significance in understanding evolutionary biology (Minami, Wakabayashi, Wada, Matsubara, Kerscher, & Oesterhelt, 1985).

Coagulation and Hematology

Research on coagulogen from horseshoe crab (Tachypleus tridentatus) involves similar sequences, indicating potential applications in hematology and the study of coagulation processes (Iwanaga, Nakamura, Takagi, Morita, Finlayson, Takahashi, & Niwa, 1977).

properties

bioactivity

Antiviral

sequence

GIPCGESCVFIPCITSVAGCSCKSKVCYRN

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.